Cas no 1261949-87-4 (2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid)

• Product Name: 2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid
• CAS No: 1261949-87-4
• MF: C₁₄H₈FNO₆
• MW: 305.214827537537
• MDL: MFCD18321546
• CID: 2765487
• PubChem ID: 53227419
• Update Time: 2025-06-11

2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid, 95%
• 6'-Fluoro-5-nitro[1,1'-biphenyl]-2,3'-dicarboxylic acid
• 1261949-87-4
• DTXSID50690975
• 2-(5-CARBOXY-2-FLUOROPHENYL)-4-NITROBENZOIC ACID
• MFCD18321546
• 2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid

• MDL： MFCD18321546
• Inchi： 1S/C14H8FNO6/c15-12-4-1-7(13(17)18)5-11(12)10-6-8(16(21)22)2-3-9(10)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key： IUPAMNOKXKFASD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.03356514Da
• Monoisotopic Mass: 305.03356514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 120Ų

Additional information on 2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid

Comprehensive Overview of 2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261949-87-4)

2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261949-87-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its carboxylic acid and nitro functional groups, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, medicinal chemistry, and material science, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid features a fluorophenyl moiety, which enhances its reactivity and potential for derivatization. This attribute aligns with the growing demand for fluorinated compounds in modern therapeutics, as fluorine incorporation often improves metabolic stability and bioavailability. Recent studies highlight its role in developing targeted therapies, particularly in oncology and inflammation, where precision medicine is a dominant trend. The compound’s nitro group further contributes to its versatility, enabling participation in reduction reactions and serving as a precursor for amines.

From an environmental and sustainability perspective, the synthesis and application of CAS No. 1261949-87-4 are being optimized to align with green chemistry principles. Innovations such as catalyst-free reactions and solvent-free conditions are being explored to minimize waste and energy consumption. This focus resonates with the broader scientific community’s emphasis on sustainable chemical processes, a topic frequently searched in academic databases and AI-driven research tools.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid, ensuring high purity and consistency for research applications. The compound’s stability under various conditions is also a key area of investigation, addressing common queries about storage recommendations and handling protocols in laboratory settings.

In the context of intellectual property and patent landscapes, CAS No. 1261949-87-4 has been referenced in several filings related to small-molecule inhibitors and diagnostic agents. This underscores its commercial relevance and potential for technology transfer opportunities. As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally diverse intermediates like this compound is expected to rise.

Educational resources and databases often highlight 2-(5-Carboxy-2-fluorophenyl)-4-nitrobenzoic acid as a case study for structure-activity relationship (SAR) analysis. Its modular design allows researchers to explore electronic effects and steric interactions, making it a valuable tool for teaching advanced organic chemistry concepts. This aligns with frequent searches for SAR examples and mechanistic insights in chemical education platforms.

Future research directions for CAS No. 1261949-87-4 may include its integration into nanotechnology applications or bioconjugation strategies, leveraging its functional groups for surface modification or drug delivery systems. Such interdisciplinary approaches reflect the compound’s adaptability to emerging scientific trends, including theranostics and smart materials.